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Compound of Interest

Compound Name: 2-Azacyclononanone

Cat. No.: B145865 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Azacyclononanone (also known as ω-Octalactam), ensuring the safety of laboratory

personnel and environmental compliance. The following procedures are designed for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling or disposing of 2-Azacyclononanone, it is crucial to be aware of its hazards.

The compound is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3][4] It is also harmful if swallowed.[5] Adherence to proper personal

protective equipment (PPE) protocols is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable and protective gloves.[3][6]

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[7] Wear

eye/face protection as appropriate.[3]

Body Protection: A lab coat or a complete suit protecting against chemicals is required.[7]

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved

respirator.[7]
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Step 1: Managing Spills and Accidental Releases
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate personnel from the immediate spill area. Ensure the area

is well-ventilated.[6]

Avoid Dust Formation: Take measures to avoid the formation of dust from the solid material.

[6][7] Do not breathe in dust, vapors, or gas.[6]

Containment: Prevent further spillage or leakage if it is safe to do so.[6] Do not allow the

chemical to enter drains, sewer systems, or waterways.[6][7]

Clean-up: Carefully sweep or shovel the spilled material into a suitable, labeled, and closed

container for disposal.[7][8]

Step 2: Waste Disposal Procedure
Proper disposal of 2-Azacyclononanone waste is critical. Chemical waste generators are

responsible for classifying waste and ensuring disposal methods comply with all local, regional,

and national regulations.[8]

Waste Classification: Determine if the 2-Azacyclononanone waste is classified as

hazardous according to your local, regional, and national regulations.[8]

Segregation: Keep chemical waste segregated in a suitable, closed, and clearly labeled

container.

Primary Disposal Methods:

Licensed Chemical Destruction Plant: The recommended method is to send the waste to a

licensed chemical destruction plant.[6]

Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to

manage emissions.[6]

Prohibited Disposal Methods:
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DO NOT discharge into sewer systems.[6]

DO NOT contaminate water, foodstuffs, animal feed, or seeds with the chemical during

storage or disposal.[6]

Step 3: Disposal of Contaminated Packaging
Properly cleaned or disposed of packaging prevents accidental exposure and environmental

contamination.

Remove Contents: Ensure the container is completely empty before disposal.[5]

Decontamination: Containers can be triple-rinsed (or the equivalent) with a suitable solvent.

[6] The rinsate should be collected and disposed of as chemical waste.

Disposal of Packaging:

Recycling/Reconditioning: After proper rinsing, the container may be offered for recycling

or reconditioning.[6]

Landfill: Alternatively, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a landfill, in accordance with local regulations.[6]

Data Summary Table
The following table summarizes the key hazard and disposal information for 2-
Azacyclononanone.
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Category Information

Chemical Identification
2-Azacyclononanone, ω-Octalactam, ω-

Caprylolactam[3]

GHS Hazard Statements

H315: Causes skin irritation.[1][2][3][4]H319:

Causes serious eye irritation.[1][2][3][4]H335:

May cause respiratory irritation.[1][2][4]

GHS Precautionary Statements

Prevention:P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.P264: Wash

skin thoroughly after handling.[3]P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

[3]Response:P302+P352: IF ON SKIN: Wash

with plenty of soap and water.[9]P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

Primary Disposal Route

Removal to a licensed chemical destruction

plant or controlled incineration with flue gas

scrubbing.[6]

Packaging Disposal

Triple-rinse and offer for

recycling/reconditioning, or puncture and

dispose of as solid waste.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Azacyclononanone.
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Caption: Workflow for the safe disposal of 2-Azacyclononanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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